Cas no 827328-93-8 (4-chloro-2-{[(4-methoxybenzyl)amino]methyl}phenol)

• Product Name: 4-chloro-2-{[(4-methoxybenzyl)amino]methyl}phenol
• CAS No: 827328-93-8
• MF: C₁₅H₁₆ClNO₂
• MW: 277.746043205261
• MDL: MFCD12447338
• CID: 5227657
• Update Time: 2025-10-28

4-chloro-2-{[(4-methoxybenzyl)amino]methyl}phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-{[(4-methoxybenzyl)amino]methyl}phenol

• MDL： MFCD12447338
• Inchi： 1S/C15H16ClNO2/c1-19-14-5-2-11(3-6-14)9-17-10-12-8-13(16)4-7-15(12)18/h2-8,17-18H,9-10H2,1H3
• InChI Key： NTXPOELIFFMUNA-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Cl)C=C1CNCC1=CC=C(OC)C=C1

Additional information on 4-chloro-2-{[(4-methoxybenzyl)amino]methyl}phenol

Comprehensive Overview of 4-chloro-2-{[(4-methoxybenzyl)amino]methyl}phenol (CAS No. 827328-93-8)

4-chloro-2-{[(4-methoxybenzyl)amino]methyl}phenol (CAS No. 827328-93-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by its chlorophenol core and methoxybenzyl substitution, is often explored for its potential applications in drug development and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a subject of ongoing studies in medicinal chemistry.

The compound's chemical structure features a phenolic hydroxyl group and an amino-methyl linkage, which contribute to its solubility and reactivity. These attributes are critical for its role in synthetic pathways and catalysis. In recent years, the demand for high-purity intermediates like 4-chloro-2-{[(4-methoxybenzyl)amino]methyl}phenol has surged, driven by advancements in precision medicine and green chemistry. This aligns with the growing focus on sustainable synthesis methods and eco-friendly alternatives in the chemical industry.

One of the most frequently asked questions about CAS No. 827328-93-8 revolves around its stability and storage conditions. Proper handling and storage are essential to maintain its integrity, as exposure to light or moisture may affect its performance. Additionally, researchers often inquire about its spectroscopic data (e.g., NMR, IR) and chromatographic behavior, which are vital for quality control and analytical validation. The compound's synthetic routes are also a hot topic, with many seeking optimized protocols to enhance yield and purity.

In the context of drug discovery, 4-chloro-2-{[(4-methoxybenzyl)amino]methyl}phenol is studied for its potential as a building block in the design of small-molecule therapeutics. Its pharmacophore features make it a candidate for targeting specific enzymatic pathways. This has led to increased interest in its structure-activity relationships (SAR), particularly in the development of anti-inflammatory and antimicrobial agents. The compound's versatility underscores its relevance in modern biomedical research.

From an industrial perspective, 827328-93-8 is valued for its role in fine chemical synthesis. Manufacturers emphasize the need for scalable production techniques to meet the demands of academic and commercial laboratories. The compound's regulatory status and safety profiles are also critical considerations, ensuring compliance with global chemical safety standards. As the industry shifts toward digitalization, tools like AI-driven molecular modeling are being leveraged to predict its behavior and optimize synthetic processes.

In summary, 4-chloro-2-{[(4-methoxybenzyl)amino]methyl}phenol (CAS No. 827328-93-8) represents a multifaceted compound with broad applications in pharmaceuticals, materials science, and chemical manufacturing. Its structural uniqueness and functional versatility continue to inspire innovation, making it a focal point for researchers and industry professionals alike. Future studies will likely explore its potential in emerging fields such as nanotechnology and targeted drug delivery, further solidifying its importance in scientific advancement.